Cas no 62256-36-4 (1,2,4-Triazolidin-3-one, 5-ethyl-5-methyl-2,4-diphenyl-)

1,2,4-Triazolidin-3-one, 5-ethyl-5-methyl-2,4-diphenyl- structure
62256-36-4 structure
Product Name:1,2,4-Triazolidin-3-one, 5-ethyl-5-methyl-2,4-diphenyl-
CAS No:62256-36-4
MF:C17H19N3O
MW:281.352263689041
CID:452237
PubChem ID:12301298
Update Time:2025-04-19

1,2,4-Triazolidin-3-one, 5-ethyl-5-methyl-2,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolidin-3-one, 5-ethyl-5-methyl-2,4-diphenyl-
    • 5-ethyl-5-methyl-2,4-diphenyl-1,2,4-triazolidin-3-one
    • DTXSID50486512
    • 62256-36-4
    • Inchi: 1S/C17H19N3O/c1-3-17(2)18-20(15-12-8-5-9-13-15)16(21)19(17)14-10-6-4-7-11-14/h4-13,18H,3H2,1-2H3
    • InChI Key: ZXALPHOUTBXZMH-UHFFFAOYSA-N
    • SMILES: O=C1N(C2C=CC=CC=2)NC(C)(CC)N1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 281.15297
  • Monoisotopic Mass: 281.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 35.6Ų

Experimental Properties

  • PSA: 35.58

1,2,4-Triazolidin-3-one, 5-ethyl-5-methyl-2,4-diphenyl- Related Literature

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited